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Compound of Interest

Ammonium manganese(3+)
Compound Name: _
diphosphate

Cat. No.: B160290

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ammonium manganese(3+) diphosphate,
a compound known for its distinct purple hue and applications as a pigment. This document
details its chemical and physical properties, crystallographic data, and synthesis
methodologies, presenting quantitative data in structured tables and illustrating experimental
workflows using Graphviz diagrams.

Chemical Identity and Formula

Ammonium manganese(3+) diphosphate is an inorganic compound with the chemical
formula NHaMnP207.[1] It is a salt composed of three distinct ions: the ammonium cation
(NHa™), the manganese(3+) cation (Mn3*), and the diphosphate (or pyrophosphate) anion
(P20747).[1] The presence of manganese in the +3 oxidation state is responsible for its
characteristic vibrant purple color.[2] The compound is also commonly known as Manganese
Violet (C.I. 77742).[1][2]

Physicochemical Properties

A summary of the key physical and chemical properties of ammonium manganese(3+)
diphosphate is presented below. This data is essential for its application in various fields,
including materials science and cosmetics.
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Property Value Reference
Molecular Formula NHaMnP207 (or HAMNNO7P2) [21[31[41[5]
Molecular Weight ~246.92 g/mol [2][3]

CAS Number 10101-66-3 [2][4]
Appearance Purple powder [6]

Density 2.6-3.0g/cm? [6][7]

pH (10% slurry) 24-4.2 [6]

Oil Absorption 20 - 30 g/100g [61[7]
Average Particle Size 1.0-1.8 um [6][7]
Water Solubility 7.8 mg/L at 20°C [4]

Crystallography

Ammonium manganese(3+) diphosphate is known to exist in at least two different
polymorphic forms, designated a and (3. The crystallographic details for these polymorphs are
distinct, as summarized in the table below.[1]

Polymorph Crystal System Space Group
0o-NHaMnP207 Monoclinic P2i/c
B-NHaMnP207 Triclinic P-1

The Mn3+ ion, being a d* ion in an octahedral environment, is subject to strong Jahn-Teller
distortion, which leads to significant distortions in the MnOs octahedra within the crystal
structure.[1]

Synthesis Methodologies: Experimental Protocols

Several methods for the synthesis of ammonium manganese(3+) diphosphate have been
reported. The choice of method can influence the purity, particle size, and yield of the final
product.
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This protocol involves the direct, high-temperature reaction of manganese dioxide with
phosphate precursors.[2][8][9]

e Reagents:
o Manganese Dioxide (MnO2)
o Ammonium Dihydrogen Phosphate (NH4H2PO4)
o Orthophosphoric Acid (HsPOa4, 88%)

e Procedure:

o Combine 2.3 g of Manganese Dioxide and 9.3 g of Ammonium Dihydrogen Phosphate in a
mortar.[8]

o Grind the reagents together with a pestle to form a uniform, black mixture.[8]
o Transfer the mixture to a 100 mL beaker and add 5-10 mL of 88% orthophosphoric acid.[8]
o Place the beaker on a hot plate within an oil bath and introduce a stir bar.[3]

o Heat the mixture to approximately 230°C and maintain this temperature for about 2 hours
with continuous stirring. The development of a purple color indicates the formation of the
product.[8]

o After the reaction is complete, allow the beaker to cool to room temperature.[8]

o Add water to the solid product. The consistency will be paste-like due to the formation of
polyphosphates.[8]

o Transfer the mixture to a larger beaker, add more water (to a total volume of ~200 mL),
and boil for approximately 1 hour to hydrolyze the polyphosphates.[8]

o After cooling, filter the solution (vacuum filtration is recommended due to fine particles) to
collect the purple precipitate.[8]
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o Wash the product with water and dry to obtain the final ammonium manganese(3+)
diphosphate pigment.

This two-step method allows for greater control over crystallization and oxidation state.[1]
e Step 1: Hydrothermal Synthesis of Mn(ll) Phosphate Intermediate

o A manganese(ll) precursor is reacted with a phosphate source under solvothermal or
hydrothermal conditions. For instance, a hydrated Mn(ll) analogue,
(NHa4)2[Mn3(P207)2(H20)2], can be synthesized in ethylene glycol at 433 K.[1][10]

o This step produces a crystalline Mn(ll) phosphate intermediate, such as synthetic
hureaulite (Mns(HPOa4)2(POa4)2:4H20).[1][10]

e Step 2: Post-Synthesis Oxidative Annealing

o The obtained Mn(ll) phosphate precursor is heated in an oxygen-rich atmosphere (air or
pure oxygen) to facilitate the oxidation of Mn2* to Mn3+.[1]

o The annealing is typically effective in a temperature range of 700—-900 K.[1]

o For example, heating the precursor in air at 700°C (973 K) for three hours can yield a
product containing approximately 95% Mn3*.[1]

o The successful oxidation to the Mn(lll) state can be confirmed using analytical techniques
such as X-ray Absorption Near-Edge Structure (XANES) analysis.[1]

Process and Relationship Diagrams

The following diagrams, generated using the DOT language, illustrate the logical flow of the
synthesis processes and the chemical constitution of the target compound.
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Caption: Workflow for the direct reaction synthesis of NHsMnP20y.
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Caption: Two-step synthesis via an Mn(ll) intermediate and oxidative annealing.
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Caption: Chemical composition and polymorphic forms of NHsaMnP20y.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ammonium
Manganese(3+) Diphosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160290#ammonium-manganese-3-diphosphate-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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